4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide

• IUPAC Name: 4,5-dimethyl-2-[[2-(2-nitrophenyl)acetyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3O4S/c1-8-9(2)23-15(13(8)14(16)20)17-12(19)7-10-5-3-4-6-11(10)18(21)22/h3-6H,7H2,1-2H3,(H2,16,20)(H,17,19)
• InChI Key: FWKKHQITMKAKRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)CC2=CC=CC=C2[N+](=O)[O-])C
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide is a synthetic compound that belongs to the class of thioamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide involves the inhibition of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. These enzymes are responsible for the breakdown of acetylcholine in the brain, which is a neurotransmitter that is involved in various cognitive functions. By inhibiting these enzymes, this compound increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and physiological effects:
The biochemical and physiological effects of 4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide are primarily related to its inhibition of acetylcholinesterase and butyrylcholinesterase. This compound has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function and memory. It has also been studied for its potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide in lab experiments is its potential applications in the study of enzymes involved in the breakdown of acetylcholine. This compound can be used to study the mechanisms of these enzymes and their potential inhibitors. However, one of the limitations of using this compound is its potential toxicity and side effects, which can affect the accuracy of the results obtained from lab experiments.

Future Directions

There are several future directions for the study of 4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide. One potential direction is the study of its potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Another potential direction is the study of its potential applications as an inhibitor of other enzymes involved in various biological processes. Additionally, further studies can be conducted to explore the potential side effects and toxicity of this compound, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide involves the reaction between 2-nitrobenzoyl chloride and 4,5-dimethylthiophene-2-carboxamide in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the pure compound.

Scientific Research Applications

4,5-dimethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide has been used in various scientific research studies, particularly in the field of biochemistry and pharmacology. It has been studied for its potential applications as an inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.